(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(4-methylbenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-6-hydroxy-2-[(4-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H27NO5/c1-16-4-6-17(7-5-16)14-21-22(26)18-8-9-20(25)19(23(18)29-21)15-24(10-12-27-2)11-13-28-3/h4-9,14,25H,10-13,15H2,1-3H3/b21-14-
• InChI Key: UEQBSRWNDVENPF-STZFKDTASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC
• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol

Description

(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(4-methylbenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H27NO5 and its molecular weight is 397.471. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Molecular Interactions

• Research into the intervalence charge-transfer (IVCT) in mixed-valence monocations of bis(triarylamines) linked with various bridges indicates interest in exploring electronic properties and charge distribution within organic molecules, which can be relevant for designing molecular electronics and photonics applications (Barlow et al., 2005).

Catalysis and Asymmetric Hydrogenation

• The development of rigid P-chiral phosphine ligands for rhodium-catalyzed asymmetric hydrogenation showcases the ongoing research in creating effective catalysts for producing chiral molecules, essential in the pharmaceutical industry (Imamoto et al., 2012).

Coordination Chemistry and Material Science

• Investigations into the coordination chemistry of zinc complexes with various ligands have applications in creating materials with specific magnetic, optical, and catalytic properties. For example, the study of dinuclear zinc complexes for potential use in coordination polymers or metal-organic frameworks (Ma et al., 2011).

Photophysical Properties and Sensing Applications

• The synthesis and evaluation of silicon-containing bis-azomethines highlight research in developing materials with unique photophysical properties for potential use in sensors, optical materials, and bioimaging applications (Zaltariov et al., 2015).

Antimicrobial and Antioxidative Applications

• Studies on the antimicrobial and antioxidative activities of various compounds provide a basis for developing new pharmaceuticals and additives that can protect against oxidative stress and microbial infections. Research into prenylated p-hydroxybenzoic acid derivatives from Piper aduncum leaves for their antimicrobial and molluscicidal activity (Orjala et al., 1993) exemplifies this application area.